N-[4-(dimethylamino)phenyl]-3-methyl-4-nitrobenzamide

• IUPAC Name: N-[4-(dimethylamino)phenyl]-3-methyl-4-nitrobenzamide
• InChI: InChI=1S/C16H17N3O3/c1-11-10-12(4-9-15(11)19(21)22)16(20)17-13-5-7-14(8-6-13)18(2)3/h4-10H,1-3H3,(H,17,20)
• InChI Key: MXLPKWAZWAYKOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C(=O)NC2=CC=C(C=C2)N(C)C)[N+](=O)[O-]
• Molecular Formula: C16H17N3O3
• Molecular Weight: 299.32 g/mol

Description

DMNQ is a synthetic compound that was first synthesized in the 1960s and has been extensively studied in recent years due to its ability to generate reactive oxygen species (ROS) and its potential use as a redox cycling agent. DMNQ has been widely used in biochemical and physiological studies to investigate oxidative stress, cell signaling pathways, and the role of ROS in various diseases.

Scientific Research Applications

DMNQ has been used in various scientific research applications, including the study of oxidative stress, mitochondrial dysfunction, and cell signaling pathways. DMNQ has also been used as a redox cycling agent in electron transport chain studies and as a tool to investigate the role of N-[4-(dimethylamino)phenyl]-3-methyl-4-nitrobenzamide in various cellular processes.

Mechanism of Action

DMNQ generates N-[4-(dimethylamino)phenyl]-3-methyl-4-nitrobenzamide through redox cycling, which involves the transfer of electrons between DMNQ and other redox-active molecules, resulting in the production of superoxide anion and hydrogen peroxide. DMNQ has been shown to induce oxidative stress and mitochondrial dysfunction in cells, leading to cell death.
Biochemical and physiological effects:
DMNQ has been shown to induce oxidative stress and mitochondrial dysfunction in cells, leading to cell death. DMNQ has also been shown to activate cell signaling pathways such as the MAPK/ERK pathway and the NF-κB pathway. In addition, DMNQ has been shown to induce apoptosis in cancer cells and to inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

DMNQ is a useful tool for investigating oxidative stress and cell signaling pathways in vitro and in vivo. However, DMNQ has some limitations, including its potential toxicity and the need for careful handling due to its ability to generate N-[4-(dimethylamino)phenyl]-3-methyl-4-nitrobenzamide. DMNQ should be used with caution in experiments involving live animals or human subjects.

Future Directions

There are many potential future directions for research involving DMNQ. One area of interest is the development of DMNQ-based therapies for cancer and other diseases. DMNQ has also been shown to have potential as a redox cycling agent in the development of new drugs for the treatment of mitochondrial diseases. Additionally, further research is needed to fully understand the mechanisms underlying DMNQ-induced oxidative stress and mitochondrial dysfunction, as well as its potential use as a tool for investigating the role of N-[4-(dimethylamino)phenyl]-3-methyl-4-nitrobenzamide in various cellular processes.

Synthesis Methods

DMNQ can be synthesized through the reaction of 3-methyl-4-nitrobenzoic acid with N,N-dimethylaniline in the presence of a dehydrating agent such as thionyl chloride. The resulting product is a yellow crystalline powder that is soluble in organic solvents such as chloroform and dichloromethane.